Cas no 1426246-59-4 (3-Chloro-4-morpholinophenylboronic acid)

• Product Name: 3-Chloro-4-morpholinophenylboronic acid
• CAS No: 1426246-59-4
• MF: C₁₀H₁₃BClNO₃
• MW: 241.479121923447
• MDL: MFCD16660219
• CID: 1056286
• PubChem ID: 52987758
• Update Time: 2025-06-10

3-Chloro-4-morpholinophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-morpholinophenylboronic Acid
• B-[3-chloro-4-(4-morpholinyl)phenyl]Boronic acid
• Boronic acid, B-?[3-?chloro-?4-?(4-?morpholinyl)?phenyl]?-
• (3-Chloro-4-morpholinophenyl)boronic acid
• 5849AJ
• 3-Chloro-4-morpholinophenylboronicAcid
• TRA0077817
• RP28492
• SY008001
• AB0056783
• (3-chloro-4-morpholin-4-ylphenyl)boronic acid
• MFCD16660219
• AKOS022177189
• AS-32555
• DA-35224
• CS-0174413
• 1426246-59-4
• [3-chloro-4-(morpholin-4-yl)phenyl]boronic acid
• BHC24659
• 3-CHLORO-4-(MORPHOLIN-4-YL)PHENYLBORONIC ACID
• A885164
• 3-Chloro-4-morpholinophenylboronic acid

• MDL： MFCD16660219
• Inchi： 1S/C10H13BClNO3/c12-9-7-8(11(14)15)1-2-10(9)13-3-5-16-6-4-13/h1-2,7,14-15H,3-6H2
• InChI Key： MLYNSBCEZWQQEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 241.06800
• Monoisotopic Mass: 241.0677011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9

Experimental Properties

• PSA: 52.93000
• LogP: -0.07860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Chloro-4-morpholinophenylboronic acid

Recent Advances in the Application of 3-Chloro-4-morpholinophenylboronic acid (CAS: 1426246-59-4) in Chemical Biology and Drug Discovery

3-Chloro-4-morpholinophenylboronic acid (CAS: 1426246-59-4) has emerged as a critical building block in medicinal chemistry and chemical biology due to its unique structural features and versatile reactivity. As a boronic acid derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures that are prevalent in many pharmaceutical agents. Recent studies have highlighted its increasing importance in the development of targeted therapies, particularly in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 3-Chloro-4-morpholinophenylboronic acid as a key intermediate to construct the central pharmacophore, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and selectivity against off-target kinases. This work underscores the compound's value in kinase inhibitor development, particularly for hematological malignancies.

In the field of proteolysis targeting chimeras (PROTACs), recent patent applications (WO2023056321) have disclosed the use of 1426246-59-4 as a versatile linker component. The morpholine moiety provides optimal physicochemical properties, while the boronic acid functionality enables efficient conjugation to various warhead molecules. This dual functionality has enabled researchers to develop PROTACs with improved cellular permeability and target engagement, addressing one of the major challenges in this emerging therapeutic modality.

Structural activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have revealed that the chloro-substitution at the 3-position significantly enhances the metabolic stability of derived compounds without compromising their binding affinity. This finding has important implications for drug design, particularly for orally administered therapeutics where first-pass metabolism often presents significant challenges.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 3-Chloro-4-morpholinophenylboronic acid production. A 2024 ACS Catalysis report detailed a novel photoredox-catalyzed borylation protocol that achieves higher yields (85-92%) with reduced metal catalyst loading compared to traditional methods. This technological advancement addresses previous limitations in large-scale production, making the compound more accessible for drug discovery programs.

Emerging applications in diagnostic imaging have also been reported, with researchers incorporating 1426246-59-4 into positron emission tomography (PET) tracer scaffolds. The compound's ability to serve as a precursor for 18F-labeled agents has opened new possibilities for non-invasive monitoring of disease progression and treatment response, particularly in neurological disorders.

Looking forward, the unique properties of 3-Chloro-4-morpholinophenylboronic acid position it as a valuable tool in multiple facets of drug discovery and development. Its dual role as both a synthetic intermediate and a potential pharmacophore component continues to inspire innovative applications across therapeutic areas. Ongoing research is exploring its utility in covalent inhibitor design and as a component of antibody-drug conjugates, suggesting that its impact on the field will likely expand in coming years.